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Abstract
Diethyl oxalate (CAS No. 95-92-1) is a pivotal chemical intermediate in the pharmaceutical,

dye, and fine chemical industries.[1][2] While indispensable for various syntheses, its handling

necessitates a profound understanding of its associated health and safety hazards. This guide

provides a comprehensive technical overview of the toxicological profile, mechanisms of action,

and critical safety protocols for diethyl oxalate. The primary toxicological concern stems not

from the ester itself, but from its in vivo hydrolysis to oxalic acid, which can lead to severe

systemic effects, most notably nephrotoxicity.[3] This document is intended for researchers,

scientists, and drug development professionals who handle diethyl oxalate, offering field-

proven insights to ensure a safe and compliant laboratory environment.

Physicochemical Characteristics and Hazard Profile
Diethyl oxalate is a colorless, oily liquid with a distinct aromatic odor.[1][2] Its physical

properties are critical for understanding its behavior in a laboratory setting, from storage and

handling to potential exposure routes. The compound is stable under normal conditions but is

sensitive to moisture, slowly decomposing in the presence of water.[4][5][6]
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Property Value Source(s)

Synonyms
Ethyl oxalate, Diethyl

ethanedioate
[1][7]

Molecular Formula C₆H₁₀O₄ [1][8]

Molecular Weight 146.14 g/mol [1][8]

Appearance Colorless, oily liquid [1][2]

Odor Aromatic [1][4]

Boiling Point 185 - 186 °C [1][8]

Melting Point -41 °C to -38.5 °C [1][8]

Flash Point
75.56 °C to 76 °C

(Combustible Liquid)
[1][9]

Density ~1.079 g/cm³ [4][5]

Vapor Density ~5.0 (Heavier than air) [4][5]

Solubility

Miscible with alcohols, ether,

acetone; sparingly soluble in

water, where it decomposes.

[3][4]

Stability Stable, but moisture sensitive. [4][6]

Under the Globally Harmonized System (GHS), diethyl oxalate is classified as harmful if

swallowed and causes serious eye irritation.[7][10] Its vapor is significantly heavier than air,

meaning it can accumulate in low-lying areas, posing a potential inhalation risk in poorly

ventilated spaces.[3][5]

Core Directive: The Mechanism of Toxicity
The primary toxicological threat of diethyl oxalate is indirect. The parent compound is not the

main cytotoxic agent; rather, its hazard is realized upon metabolic transformation. This is a

critical concept for risk assessment and for understanding the clinical signs of exposure.

Toxicokinetics: Absorption and Metabolic Activation
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Diethyl oxalate can be absorbed systemically through ingestion, skin contact, and inhalation.[5]

[11] Following absorption, it is rapidly hydrolyzed by esterase enzymes in the body into its

constituent parts: ethanol and oxalic acid.[3][12]

The toxic action is almost entirely attributable to the resulting oxalate anion.[3][13] Oxalate ions

readily chelate with calcium ions in the bloodstream to form insoluble calcium oxalate

monohydrate (COM) crystals.[13][14] It is the formation and deposition of these crystals, not

the soluble oxalate ion itself, that is responsible for the observed membrane damage and cell

death.[14]

Target Organ: The Kidney
The primary target organ for systemic diethyl oxalate toxicity is the kidney.[5] As the body's

main filtration system, the kidneys are responsible for excreting oxalate.[13] High

concentrations of calcium oxalate crystals in the renal tubules can lead to physical obstruction

and direct cellular damage, resulting in conditions such as oxalate nephrolithiasis (kidney

stones) and acute kidney injury.[13] Chronic exposure can lead to progressive and potentially

irreversible kidney damage.[5][10]
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Risk Assessment & Control Workflow
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Caption: Hierarchy of controls for managing chemical exposure.

Engineering Controls: This is the primary line of defense. Always handle diethyl oxalate in a

well-ventilated area, preferably within a certified chemical fume hood. [7]Enclose operations

where possible and use local exhaust ventilation at the point of chemical release. [11]*

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for handling and storage. Ensure all personnel are trained on the specific hazards and

emergency procedures. Prohibit eating, drinking, and smoking in laboratory areas. [7]*

Personal Protective Equipment (PPE): PPE is essential but should not be the sole method of

protection.

Eye/Face Protection: Wear chemical splash goggles. A face shield is recommended where

splashing is possible. [5][9] * Skin Protection: Wear appropriate chemical-resistant gloves
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(e.g., nitrile, neoprene) and a lab coat. [9][11]All protective clothing should be removed

before leaving the work area.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with an organic vapor cartridge. [9]

Standard Protocols for Safe Handling and
Emergencies
Adherence to established protocols is a self-validating system for ensuring safety and

minimizing risk.

General Handling and Storage
Handling: Avoid all personal contact, including inhalation of vapors. Use equipment and

techniques to minimize aerosol generation. Ground all containers and transfer equipment to

prevent static electricity discharge. [15]Wash hands thoroughly with soap and water after

handling. [7]* Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and

open flames. [9][16]Keep containers tightly closed to prevent moisture contamination and

vapor release. [7]Store separately from incompatible materials such as strong oxidizing

agents, acids, and bases. [4][16]

Experimental Protocol: Minor Laboratory Spill Response
(<100 mL)
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Step Action Rationale

1. Alert & Evacuate

Alert personnel in the

immediate area. If necessary,

evacuate the lab.

Ensures immediate safety and

prevents further exposure.

2. Control Ignition Sources
Turn off all nearby ignition

sources (burners, hot plates).

Diethyl oxalate is a

combustible liquid with a flash

point of ~76°C. [9]

3. Don PPE

Don appropriate PPE:

chemical splash goggles, face

shield, chemical-resistant

gloves, and lab coat. If

ventilation is poor, a respirator

may be needed.

Protects the responder from

splash, contact, and inhalation

hazards.

4. Contain Spill

Contain the spill by

surrounding it with an inert

absorbent material (e.g.,

vermiculite, sand, or earth). [4]

[9]

Prevents the spill from

spreading.

5. Absorb & Collect

Absorb the spill with the inert

material, working from the

outside in. Use non-sparking

tools to collect the absorbed

material into a suitable, labeled

container for chemical waste.

[5][9]

Non-sparking tools prevent

ignition of combustible vapors.

Proper collection ensures safe

disposal.

6. Decontaminate

Wipe the spill area with a

suitable solvent (e.g., soap

and water), followed by a final

rinse with water.

Removes any residual

chemical contamination.
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7. Dispose

Dispose of the waste container

and any contaminated PPE

according to institutional and

local hazardous waste

regulations.

Ensures compliant and safe

disposal of hazardous

materials.

8. Report

Report the incident to the

appropriate safety officer or

supervisor.

Facilitates incident tracking

and prevention of future

occurrences.

First Aid Measures
Immediate and appropriate first aid is crucial in mitigating the effects of exposure. [7]

Ingestion:Do NOT induce vomiting. [5][9]If the victim is conscious and alert, give 2-4 cupfuls

of water or milk. Seek immediate medical attention and provide the Safety Data Sheet (SDS)

to the medical personnel. [9]* Eye Contact: Immediately flush eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. [5][9]Seek immediate

medical attention from an ophthalmologist. [10]* Skin Contact: Immediately flush the skin

with plenty of water for at least 15 minutes while removing all contaminated clothing and

shoes. [5][9]Seek medical attention.

Inhalation: Remove the victim from the exposure area to fresh air immediately. If breathing

has stopped, provide artificial respiration. If breathing is difficult, administer oxygen. [5]

[9]Seek immediate medical attention.

Conclusion
Diethyl oxalate is a valuable reagent whose utility is counterbalanced by significant health and

safety hazards. The cornerstone of its toxicity is its metabolic conversion to oxalic acid, leading

to a primary risk of severe, and potentially chronic, kidney damage. It is also a serious eye

irritant and is harmful if swallowed. Safe handling is entirely achievable through a disciplined

application of the hierarchy of controls, prioritizing robust engineering solutions like fume

hoods, supplemented by stringent administrative protocols and the consistent use of

appropriate personal protective equipment. By understanding the causality behind its toxicity,
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researchers can implement self-validating safety systems that protect both themselves and

their colleagues, ensuring the continued and safe use of this important chemical intermediate.

References
Loba Chemie. (2025).
Sdfine. (n.d.).
Cole-Parmer. (n.d.).
Autech Industry Co.,Limited. (n.d.).
ChemBK. (n.d.).
University of Maryland. (1999).
Fisher Scientific. (2024).
PubChem. (n.d.).
National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2014).
Oxalate esters (C1-C4): Human health tier II assessment. [Link]
Wikipedia. (n.d.).
New Jersey Department of Health. (2001).
Lab Alley. (2024).
Mulay, S. R., et al. (2023). Oxalate (dys)Metabolism: Person-to-Person Variability, Kidney
and Cardiometabolic Toxicity. Antioxidants & Redox Signaling.
BDMAEE. (2023).
McMartin, K. E., et al. (2002).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. Diethyl oxalate | 95-92-1 [chemicalbook.com]

3. Diethyl Oxalate | C6H10O4 | CID 7268 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

5. DIETHYL OXALATE [www2.atmos.umd.edu]

6. assets.thermofisher.com [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b073156?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-diethyl-oxalate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4400958.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7268
https://www.chembk.com/en/chem/Diethyl%20oxalate
https://www2.atmos.umd.edu/~russ/MSDS/diethyl_oxalate.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14498~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:15:13~~Diethyl%20oxalate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. lobachemie.com [lobachemie.com]

8. Diethyl oxalate - Wikipedia [en.wikipedia.org]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. nj.gov [nj.gov]

12. the synthesis of diethyl oxalate_Chemicalbook [chemicalbook.com]

13. mdpi.com [mdpi.com]

14. The cytotoxicity of oxalate, metabolite of ethylene glycol, is due to calcium oxalate
monohydrate formation - PubMed [pubmed.ncbi.nlm.nih.gov]

15. spectrumchemical.com [spectrumchemical.com]

16. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Health and safety hazards of diethyl oxalate exposure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073156#health-and-safety-hazards-of-diethyl-
oxalate-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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